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Vanillin Isobutyrate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the chemical properties and structure of

vanillin isobutyrate, a significant flavoring and fragrance agent. This document is intended for

researchers, scientists, and professionals in drug development who require detailed chemical

data and experimental methodologies. It includes a comprehensive summary of its

physicochemical properties, detailed experimental protocols for their determination, and a

visualization of its chemical structure.

Chemical Structure and Identification
Vanillin isobutyrate, also known as 4-formyl-2-methoxyphenyl 2-methylpropanoate, is the

isobutyrate ester of vanillin.[1] Its chemical structure combines the characteristic vanillin core

with an isobutyryl group, which modifies its aroma and physical properties.

Below is a diagram of the chemical structure of vanillin isobutyrate.
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Start: Reactants

Vanillin + Isobutyric Anhydride
+ Catalyst (e.g., Sodium Acetate)

Reaction at 60-120 °C

Work-up:
- Remove unreacted reagents

- Neutralization (e.g., with NaOH solution)
- Washing with water

Solvent Extraction
(e.g., with Toluene)

Drying of Organic Layer
(e.g., with anhydrous Na2SO4)

Purification:
Vacuum Distillation

Final Product:
Vanillin Isobutyrate

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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